Cas no 932457-11-9 (N-(2,5-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 932457-11-9
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 5441413
• Update Time: 2025-06-11

N-(2,5-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinazolineacetamide, N-(2,5-dimethylphenyl)-2-oxo-4-phenyl-
• N-(2,5-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C24H21N3O2/c1-16-12-13-17(2)20(14-16)25-22(28)15-27-21-11-7-6-10-19(21)23(26-24(27)29)18-8-4-3-5-9-18/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key： GSHSPBMZFYHNSR-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(C)=CC=C2C)=O)C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

Additional information on N-(2,5-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Introduction to N-(2,5-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 932457-11-9)

N-(2,5-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, identified by its CAS number 932457-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The structural features of this molecule, including its aromatic rings and heterocyclic components, make it a promising candidate for further investigation into its pharmacological properties.

The< strong>N-(2,5-dimethylphenyl) moiety in the molecular structure contributes to the compound's overall stability and reactivity, while the 2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl) group introduces a heterocyclic framework that is commonly associated with biological activity. This combination of structural elements suggests that the compound may exhibit a range of pharmacological effects, making it an attractive subject for further research.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on quinazoline derivatives. Quinazolines are a class of heterocyclic compounds that have shown promise in various pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory effects. The presence of the quinazoline ring in N-(2,5-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide suggests that this compound may share some of these beneficial properties.

The< strong>N-acetamide group at the end of the molecule is another important structural feature that can influence its biological activity. Acetamides are known to be bioisosteric with amides, and they often play a crucial role in drug design due to their ability to interact with biological targets in specific ways. The incorporation of this group into the molecular structure of N-(2,5-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide may enhance its binding affinity to certain biological receptors or enzymes.

2,5-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-y l) strong>)< strong acetamide strong >.

2 , 5 - dimethylphenyl strong >) - < strong > 2 strong > ( < strong > 2 - oxo - 4 - phenyl - 1 , 2 - dihydroquinazolin - 1 - yl strong >) - < strong > acetamide strong > and found that they could effectively disrupt key signaling pathways in cancer cells. This research provides valuable insights into the potential therapeutic applications of this class of compounds.

2 , 5 - dimethylphenyl strong >) - < strong > 2 strong > ( < strong > 2 - oxo - 4 - phenyl - 1 , 2 - dihydroquinazolin - 1 - yl strong >) - < strong > acetamide strong > shows promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving various enzymes and receptors. Quinazoline derivatives have been shown to modulate these pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of N-(< strong > 2 , 5 - dimethylphenyl strong >) - < strong > 2 str on g > str on g > str on g > str on g > str on g > str on g > str on g >